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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For immediate use by researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N-Methylhexanamide, a simple

aliphatic amide. The document details its chemical and physical properties, identifies

commercial suppliers, and outlines key experimental characterization techniques. Due to its

likely role as a chemical intermediate, publicly available information on specific biological

activities or signaling pathways is limited.

Commercial Suppliers
N-Methylhexanamide is available from various chemical suppliers, catering to research and

development needs. The following table summarizes a selection of commercial sources.

Please note that availability and product specifications are subject to change and should be

confirmed with the respective suppliers.
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Supplier Name Website Notes

American Custom Chemicals

Corporation

(Not directly provided in

search)

Listed as a supplier on

LookChem.

Wuhan TCASChem

Technology Co., Ltd.

(Not directly provided in

search)

Listed as a supplier on

ChemicalBook.

LookChem --INVALID-LINK--
A directory of chemical

suppliers.

ChemicalBook --INVALID-LINK--
A directory of chemical

suppliers.

PubChem pubchem.ncbi.nlm.nih.gov
Lists several chemical

vendors.

Guidechem --INVALID-LINK--
A directory of chemical

suppliers.

Quantitative Data
The following table summarizes the key quantitative data for N-Methylhexanamide, compiled

from various chemical databases.
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Property Value Source(s)

Molecular Formula C₇H₁₅NO
PubChem, LookChem,

Guidechem[1][2][3]

Molecular Weight 129.20 g/mol
PubChem, LookChem,

Guidechem[1][2][3]

CAS Number 3418-05-1
PubChem, LookChem,

Guidechem[1][2][3]

Density 0.861 g/cm³ LookChem[2]

Boiling Point 225.7 °C at 760 mmHg LookChem[2]

Flash Point 122.3 °C LookChem[2]

Vapor Pressure 0.0854 mmHg at 25 °C LookChem[2]

LogP 2.15300 LookChem[2]

Experimental Protocols
Synthesis of N-Methylhexanamide
While a detailed, step-by-step experimental protocol for the synthesis of N-Methylhexanamide
is not readily available in the public domain, the general synthesis is a straightforward

amidation reaction. The most common methods involve the reaction of hexanoic acid or its

derivatives with methylamine.

General Reaction Scheme:

From Hexanoic Acid: Hexanoic acid can be reacted directly with methylamine, often at

elevated temperatures and with the removal of water to drive the reaction to completion.

From Hexanoyl Chloride: A more reactive approach involves the conversion of hexanoic acid

to hexanoyl chloride, which then readily reacts with methylamine, typically in the presence of

a base to neutralize the HCl byproduct.

A representative workflow for the synthesis of N-Methylhexanamide is illustrated in the

diagram below.
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Caption: General synthesis workflows for N-Methylhexanamide.

Characterization: ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for the structural

characterization of N-Methylhexanamide.

Experimental Data:

A published ¹H NMR spectrum for N-Methylhexanamide in CDCl₃ at 30 °C (400 MHz) shows

the following characteristic peaks:
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δ 0.85 (t, J = 7.0 Hz, 3H, CH₃): A triplet corresponding to the terminal methyl group of the

hexyl chain.

δ 1.2-1.3 (m, 4H, methylene): A multiplet for the two methylene groups furthest from the

carbonyl group.

δ 1.5-1.6 (m, 2H, methylene): A multiplet for the methylene group beta to the carbonyl group.

δ 2.13 (t, J = 7.8 Hz, 2H, CH₂CO): A triplet for the methylene group alpha to the carbonyl

group.

δ 2.76 (d, J = 4.8 Hz, 3H, NHCH₃): A doublet for the methyl group attached to the nitrogen.

δ 5.90 (br s, 1H, NH): A broad singlet for the amide proton.

Biological Activity and Signaling Pathways
Extensive searches of publicly available scientific literature and databases did not yield any

specific information regarding the biological activity or involvement in signaling pathways of N-
Methylhexanamide. It is likely that this compound is primarily used as a chemical intermediate

in the synthesis of more complex molecules and has not been a focus of biological research.

Mandatory Visualization
The following diagram illustrates a general experimental workflow for the synthesis and

purification of N-Methylhexanamide.
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Caption: Experimental workflow for N-Methylhexanamide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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